Cas no 89540-19-2 (Benzoic acid, 3-(fluoromethyl)-)

• Product Name: Benzoic acid, 3-(fluoromethyl)-
• CAS No: 89540-19-2
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 597297
• PubChem ID: 20221521
• Update Time: 2025-09-24

Benzoic acid, 3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(fluoromethyl)-
• 3-(fluoromethyl)benzoic acid
• EN300-701501
• 89540-19-2
• DTXSID00603757
• MZBVPNDZYNYTSW-UHFFFAOYSA-N
• SCHEMBL10655399
• 3-(Fluoromethyl)benzoicacid
• 3-fluoromethyl-benzoic acid

• Inchi： 1S/C8H7FO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： MZBVPNDZYNYTSW-UHFFFAOYSA-N
• SMILES： FCC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 154.04300762g/mol
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids